5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one

• CAS No.: 921931-13-7
• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol
• IUPAC Name: 8-hydroxy-3,5-dioxatricyclo[5.2.1.02,6]decan-4-one
• InChI: InChI=1S/C8H10O4/c9-5-2-3-1-4(5)7-6(3)11-8(10)12-7/h3-7,9H,1-2H2
• InChI Key: STCWMFPMOCTVGC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C3C2OC(=O)O3)O

Description

5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one is a complex organic compound characterized by its unique structure, which includes a benzodioxole ring fused with a hexahydro-methano ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies related to enzyme interactions and metabolic pathways.

Medicine: It has potential therapeutic applications due to its unique structure and reactivity.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

5-Hydroxy-1,3-benzodioxol-2-one: Shares a similar benzodioxole ring but lacks the hexahydro-methano ring system.

6-Hydroxyhexahydro-2H-3,5-methanocyclopenta[b]furan-2-one: Similar in structure but with a different ring system.

Uniqueness

5-Hydroxyhexahydro-2H-4,7-methano-1,3-benzodioxol-2-one is unique due to its specific ring fusion and functional groups, which confer distinct chemical properties and reactivity compared to similar compounds.